1-benzyl-5-(4-methylphenyl)-1H-imidazole-2-thiol

• IUPAC Name: 3-benzyl-4-(4-methylphenyl)-1H-imidazole-2-thione
• InChI: InChI=1S/C17H16N2S/c1-13-7-9-15(10-8-13)16-11-18-17(20)19(16)12-14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,18,20)
• InChI Key: ZUQQPRRDRCWTJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CNC(=S)N2CC3=CC=CC=C3
• Molecular Formula: C17H16N2S
• Molecular Weight: 280.4 g/mol

Description

“1-benzyl-5-(4-methylphenyl)-1H-imidazole-2-thiol” is a compound that belongs to the class of organic compounds known as imidazoles. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-benzyl-5-(4-methylphenyl)-1H-imidazole-2-thiol” would depend on its specific molecular structure. Imidazole compounds are generally white or colorless solids that are highly soluble in water and other polar solvents.

Scientific Research Applications

Corrosion Inhibition

Research indicates that derivatives of benzimidazole, which share a core structure with 1-benzyl-5-(4-methylphenyl)-1H-imidazole-2-thiol, are effective in inhibiting corrosion of mild steel in acidic environments. This is attributed to the formation of a protective layer on the metal surface, as demonstrated through various methods including electrochemical studies, gravimetric analysis, and surface examination techniques like scanning electron microscopy (SEM) (Ammal et al., 2018).

Antimicrobial Activity

Compounds containing the imidazole moiety have been evaluated for their antimicrobial efficacy. For instance, derivatives featuring the imidazole ring have been tested against a range of pathogens, revealing potential as novel antimicrobial agents. This includes studies on their structural characterization and the assessment of their biological activities against various bacteria and fungi, showcasing their potential in addressing microbial resistance (Tien et al., 2016).

Electrochemical Properties

The electrochemical behavior of imidazole derivatives, including studies on their oxidation and reduction potentials, provides insights into their potential applications in various fields, such as in the development of new materials for electronic applications. The study of their physicochemical properties through techniques like voltammetry highlights the versatility of these compounds in scientific research (Dilgin et al., 2007).

Antioxidant and Anti-inflammatory Properties

Research into benzimidazole derivatives also explores their potential antioxidant and anti-inflammatory properties. Compounds bearing the imidazole ring have been synthesized and assessed for their efficacy in reducing inflammation and oxidative stress, indicating their potential in developing new therapeutic agents for various inflammatory conditions (Katikireddy et al., 2021).

Applications in Proton Exchange Membranes

The functionalization of copolymers with imidazole groups has been investigated for their use in proton exchange membranes (PEMs) for fuel cells. This research focuses on the synthesis of fluorocopolymers grafted with azole functions, including imidazole, to enhance proton conductivity, especially under conditions of low relative humidity, demonstrating the significant impact of the nature of the N-heterocycle on the membrane's properties (Campagne et al., 2013).